6-(3-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)pyridazin-3(2H)-one

• IUPAC Name: 3-[3-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl]-1H-pyridazin-6-one
• InChI: InChI=1S/C15H15ClN4O3/c16-11-8-17-6-5-13(11)23-10-2-1-7-20(9-10)15(22)12-3-4-14(21)19-18-12/h3-6,8,10H,1-2,7,9H2,(H,19,21)
• InChI Key: SFTMZYHZSTUDFS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=NNC(=O)C=C2)OC3=C(C=NC=C3)Cl
• Molecular Formula: C15H15ClN4O3
• Molecular Weight: 334.76 g/mol

Description

6-(3-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)pyridazin-3(2H)-one is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. It is a pyridazinone derivative that has shown promising results in various studies.

Scientific Research Applications

Structural and Electronic Properties in Anticonvulsants

Research has explored the structural and electronic properties of compounds similar to 6-(3-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)pyridazin-3(2H)-one, particularly focusing on anticonvulsant drugs. A study by Georges et al. (1989) investigated the crystal structures of three anticonvulsant compounds, revealing insights into the inclination of phenyl rings, delocalization of piperidine nitrogen lone pairs, and the orientation of piperidine-like groups. These structural properties were further quantified through ab initio molecular-orbital calculations, providing a deeper understanding of the compounds' electronic behavior (Georges, Vercauteren, Evrard, & Durant, 1989).

Synthesis and Molecular Docking of Pyridine Derivatives

Another study conducted by Flefel et al. (2018) focused on the synthesis of novel pyridine and fused pyridine derivatives, including triazolopyridine and pyridotriazine derivatives, starting from a specific hydrazinyl-pyridine-carbonitrile. The compounds underwent molecular docking screenings targeting GlcN-6-P synthase, revealing moderate to good binding energies. This study highlights the potential of these compounds for antimicrobial and antioxidant activities, providing a foundation for future research into similar compounds (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).